Cas no 90853-24-0 (3-{[3-(2-methylpiperidin-1-yl)propyl]amino}butanoic acid)

3-{[3-(2-methylpiperidin-1-yl)propyl]amino}butanoic acid structure
90853-24-0 structure
Product Name:3-{[3-(2-methylpiperidin-1-yl)propyl]amino}butanoic acid
CAS No:90853-24-0
MF:C13H26N2O2
MW:242.357743740082
CID:1955754
PubChem ID:56146
Update Time:2025-04-21

3-{[3-(2-methylpiperidin-1-yl)propyl]amino}butanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-{[3-(2-methylpiperidin-1-yl)propyl]amino}butanoic acid
    • 3-[3-(2-methylpiperidin-1-yl)propylamino]butanoic acid
    • 90853-24-0
    • Butanoic acid, 3-((3-(2-methyl-1-piperidinyl)propyl)amino)-
    • DTXSID80920111
    • AKOS005848583
    • Inchi: 1S/C13H26N2O2/c1-11(10-13(16)17)14-7-5-9-15-8-4-3-6-12(15)2/h11-12,14H,3-10H2,1-2H3,(H,16,17)
    • InChI Key: WLQSTVRMKWGVOL-UHFFFAOYSA-N
    • SMILES: OC(CC(C)NCCCN1CCCCC1C)=O

Computed Properties

  • Exact Mass: 242.199428
  • Monoisotopic Mass: 242.199428
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 7
  • Complexity: 234
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.6
  • XLogP3: -0.9

Experimental Properties

  • Density: 1.003
  • Boiling Point: 383.9°C at 760 mmHg
  • Flash Point: 186°C
  • Refractive Index: 1.482
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